Cas no 1361752-72-8 (2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid
• CAS No: 1361752-72-8
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933432
• Update Time: 2025-07-22

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-6(2-10)13-3-5(8(11)12)7(4)9(14)15/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： RKWNACRWNJYUPR-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=C(C(=O)O)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid

Recent Advances in the Study of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS: 1361752-72-8)

2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid (CAS: 1361752-72-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its significance in the design of novel fungicides and enzyme inhibitors, owing to its unique structural features that allow for diverse chemical modifications.

A study published in the Journal of Agricultural and Food Chemistry (2023) demonstrated the efficacy of derivatives of this compound in inhibiting fungal growth in crops. The research team synthesized several analogs and evaluated their antifungal activity against common pathogens such as Fusarium and Aspergillus. The results indicated that the presence of the difluoromethyl group significantly enhanced the compounds' bioactivity, suggesting potential applications in crop protection.

In the pharmaceutical domain, a recent patent application (WO2023056789) disclosed the use of 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid as a precursor in the synthesis of kinase inhibitors. The compound's ability to act as a versatile building block was emphasized, with modifications at the chloromethyl and carboxylic acid groups leading to potent inhibitors of specific kinases involved in inflammatory diseases.

Further investigations into the compound's mechanism of action revealed its role in disrupting key enzymatic pathways. Molecular docking studies, as reported in Bioorganic & Medicinal Chemistry Letters (2024), showed that derivatives of this compound exhibit high binding affinity to the active sites of target enzymes, providing a structural basis for their inhibitory effects. These findings open new avenues for the rational design of enzyme-targeted therapeutics.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to address these issues through structural refinements and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylic acid continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable tool for the development of new agrochemicals and pharmaceuticals. Future research will likely focus on expanding its applications and improving its efficacy and safety profiles.